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An In-depth Technical Guide to 5-Amino-2-mercaptobenzimidazole (CAS: 2818-66-8)

Abstract
This document provides a comprehensive technical overview of 5-Amino-2-
mercaptobenzimidazole (CAS No. 2818-66-8), a versatile heterocyclic compound. It details

the physicochemical properties, spectral data, and synthesis of the molecule. The guide

explores its significant applications, including its role as a key intermediate in pharmaceutical

synthesis, a potent corrosion inhibitor for various metals, and a functionalizing agent in

nanotechnology. Furthermore, it outlines its biological activities, such as antibacterial,

antifungal, and enzyme inhibition properties. Detailed experimental protocols for its synthesis

and application in forming self-assembled monolayers are provided, alongside crucial safety

and handling information. This guide is intended for researchers, scientists, and professionals

in drug development and materials science.

Introduction
5-Amino-2-mercaptobenzimidazole (5-AMBI), also known as 5-Amino-2-benzimidazolethiol,

is an organic compound featuring a benzimidazole core structure.[1] This bicyclic aromatic

system, consisting of a fused benzene and imidazole ring, is substituted with an amino (-NH2)

group at position 5 and a thiol (-SH) group at position 2.[1] The presence of these distinct

functional groups imparts unique chemical reactivity and a wide range of biological and

industrial applications.[1][2] The molecule exists in two tautomeric forms, the thiol and the
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thione, with the thione form being more stable in aqueous solutions.[3] 5-AMBI serves as a

critical building block in the synthesis of pharmaceuticals, notably the anti-ulcer drug Ilaprazole.

[2][4] Its ability to form stable complexes with metal ions and self-assembled monolayers

makes it valuable in corrosion inhibition, nanotechnology, and analytical chemistry.[1][2][5]

Physicochemical Properties
The fundamental physicochemical properties of 5-Amino-2-mercaptobenzimidazole are

summarized in the table below. The compound typically appears as an off-white to light yellow

crystalline powder.[1][6] It exhibits solubility in various organic solvents, including Dimethyl

Sulfoxide (DMSO), Acetone, Chloroform, and Ethyl Acetate.[7]

Property Value Reference

CAS Number 2818-66-8 [7]

Molecular Formula C₇H₇N₃S [1]

Molecular Weight 165.22 g/mol [1]

Appearance
Off-white to light yellow

crystalline powder
[1][6]

Melting Point 226-227 °C / 240-244 °C (lit.) [1][6]

Boiling Point 356.8 °C at 760 mmHg [6]

pKa 10.44 ± 0.30 (Predicted) [6]

Density ~1.24 g/cm³ (estimate) [6]

Flash Point 169.6 °C [6]

Spectral Data Analysis
Spectroscopic analysis is crucial for the structural elucidation and characterization of 5-AMBI.

Key spectral data from Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are

provided below. Additionally, techniques like Surface-Enhanced Raman Spectroscopy (SERS)

have been effectively used to study its adsorption behavior on metallic surfaces.[7]
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Spectral Data Peak Assignment Reference

¹H-NMR (DMSO)

δ 12.06 (br. s, 1H, NH), δ 6.81-

6.85 (d, 1H, Ar-H), δ 6.40-6.43

(m, 2H, Ar-H), δ 4.98 (br. s, 2H,

NH₂)

[8]

¹³C-NMR (DMSO)
δ 165.9 (C=S), δ 144.9, 133.4,

123.6, 109.8, 94.4 (Ar-C)
[8]

IR (KBr, cm⁻¹)

3362, 3295, 3173 (N-H

stretching), 1637, 1622, 1507

(C=C, C=N stretching, N-H

bending)

[8]

Synthesis and Chemical Reactivity
Synthesis
A common and efficient method for synthesizing 5-Amino-2-mercaptobenzimidazole is

through the chemical reduction of its nitro precursor, 2-mercapto-5-nitrobenzimidazole. This

reaction typically employs iron filings in an acidic medium.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/synthesis/5-amino-2-benzimidazolethiol.htm
https://www.chemicalbook.com/synthesis/5-amino-2-benzimidazolethiol.htm
https://www.chemicalbook.com/synthesis/5-amino-2-benzimidazolethiol.htm
https://www.benchchem.com/product/b160934?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/5-amino-2-benzimidazolethiol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow of 5-Amino-2-mercaptobenzimidazole

2-Mercapto-5-nitrobenzimidazole

Ethanol / Water
Iron Filings

Conc. HCl (dropwise)

Reactants

Reflux (1.5 h)

Reaction

Neutralize (pH 7)
with NaHCO3

Work-up

Filter over Celite

Concentrate Filtrate

Crystallize from Hot Water

5-Amino-2-mercaptobenzimidazole
(Light brown solid, 80% yield)

Final Product
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Corrosion Inhibition Mechanism

Corrosive Environment

Aggressive Ions (e.g., Cl⁻)

Protective Self-Assembled Film

Blocked

Metal Surface (e.g., Cu, Fe)

5-AMBI Molecule

Adsorption via
N and S atoms
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Antibacterial Mechanism of 5-A-2MBI Gold Nanoparticles

5-A-2MBI_Au NP

Bacterial Cell
(Gram-Negative)

Interaction

Increased Membrane
Permeability

Disruption of
Succinate Synthesis

Generation of
Reactive Oxygen Species (ROS)

Intracellular
Oxidative Stress

Bacterial Cell Death
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Experimental Workflow for SAM Formation

Gold Substrate

Clean:
Isopropanol & Ethanol

Dry:
Nitrogen Stream

Immerse in 10 mM
5-AMBI Ethanolic Solution

(16 hours)

Sonicate in Ethanol
(3 min)

Rinse & Dry

Characterize:
AFM, Raman, etc.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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